Methyl 4-((methyl(phenyl)carbamoyl)oxy)benzoate

Description

Methyl 4-((methyl(phenyl)carbamoyl)oxy)benzoate is a chemical compound with the CAS number 501104-99-0. It is also known as Benzoic acid, 4-[[(methylphenylamino)carbonyl]oxy]-, methyl ester . This compound is of interest in various chemical and pharmaceutical applications due to its unique structure and potential biological activities.

Synthesis and Preparation

While specific synthesis methods for methyl 4-((methyl(phenyl)carbamoyl)oxy)benzoate are not detailed in the available literature, compounds with similar structures often involve reactions between benzoic acid derivatives and carbamate precursors. The synthesis typically requires careful control of reaction conditions to ensure the formation of the desired product.

Suppliers and Availability

This compound is available from several suppliers globally, including LIFE CHEMICALS in Canada and Specs in the Netherlands .

Biological Activity

Although specific biological activity data for methyl 4-((methyl(phenyl)carbamoyl)oxy)benzoate are not readily available, compounds with similar carbamate structures have shown potential in various biological applications. For instance, carbamates are known for their role in forming hydrophobic interactions, which can be crucial in drug design .

Pharmaceutical Applications

Compounds with carbamate functionalities are explored in pharmaceutical research for their potential as prodrugs or active pharmaceutical ingredients. The ability to modify the carbamate group can influence the solubility and bioavailability of drugs, making them more effective in therapeutic applications .

Chemical Synthesis

Methyl 4-((methyl(phenyl)carbamoyl)oxy)benzoate could serve as an intermediate in the synthesis of more complex molecules, leveraging its carbamate and benzoate functionalities to build diverse chemical structures.

• CAS No.: 501104-99-0
• Product Name: Methyl 4-((methyl(phenyl)carbamoyl)oxy)benzoate
• Molecular Formula: C16H15NO4
• Molecular Weight: 285.29g/mol
• IUPAC Name: methyl 4-[methyl(phenyl)carbamoyl]oxybenzoate
• Standard InChI: InChI=1S/C16H15NO4/c1-17(13-6-4-3-5-7-13)16(19)21-14-10-8-12(9-11-14)15(18)20-2/h3-11H,1-2H3
• Standard InChIKey: PQWYVZPXJUVVOO-UHFFFAOYSA-N
• SMILES: CN(C1=CC=CC=C1)C(=O)OC2=CC=C(C=C2)C(=O)OC
• Canonical SMILES: CN(C1=CC=CC=C1)C(=O)OC2=CC=C(C=C2)C(=O)OC
• PubChem Compound: 889916
• Last Modified: Aug 15 2023